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Compound of Interest

Compound Name: FD-1080

Cat. No.: B15553411

Get Quote

For researchers, scientists, and drug development professionals utilizing the near-infrared

(NIR-II) fluorophore FD-1080, adherence to proper disposal protocols is paramount for

ensuring laboratory safety and environmental compliance. This guide provides essential, step-

by-step information for the safe handling and disposal of FD-1080, its solutions, and

contaminated materials.

It is crucial to distinguish FD-1080, a heptamethine cyanine dye used in in vivo imaging, from

the highly toxic pesticide sodium fluoroacetate, sometimes referred to as "1080." The disposal

procedures for these two substances are vastly different. This document pertains exclusively to

the fluorophore FD-1080.

Key Safety and Handling Information
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) provided by the manufacturer. The following table summarizes key safety information for

FD-1080.
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Property Information Source

Chemical Name FD-1080 MedchemExpress

Appearance Solid MedchemExpress

Storage

4°C, sealed storage, away

from moisture and light. In

solvent: -80°C for 6 months;

-20°C for 1 month.

MedchemExpress

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, and eye/face

protection.

General Laboratory Practice

Step-by-Step Disposal Procedures
The proper disposal of FD-1080 and its associated waste should be conducted in accordance

with institutional and local regulations for chemical waste. The following workflow provides a

general guideline.

Waste Preparation Containment

Final Disposal

Segregate FD-1080 Waste

Solid Waste (Gloves, Tubes, etc.)
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Sharps (Needles, etc.)
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Figure 1. General workflow for the proper disposal of FD-1080 waste, from segregation to final
disposal.

Experimental Protocols for Waste Neutralization (If
Applicable)
The Safety Data Sheet for FD-1080 does not typically provide specific chemical neutralization

protocols. Therefore, chemical treatment of FD-1080 waste is not recommended without

explicit guidance from the manufacturer or your institution's environmental health and safety

(EHS) department. The primary method of disposal is through designated chemical waste

streams.

Logical Relationships in FD-1080 Waste
Management
Effective management of FD-1080 waste relies on a clear understanding of the relationships

between different types of waste and the appropriate disposal pathways.
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Types of FD-1080 Waste
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Figure 2. Logical flow demonstrating the relationship between FD-1080 waste types, their
designated containers, and the final disposal route.

Summary of Key Disposal Considerations
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Consideration Guideline

Waste Segregation

Always segregate FD-1080 waste from general

laboratory trash and other chemical waste

streams unless otherwise directed by your EHS

department.

Labeling

Clearly label all waste containers with "FD-1080

Waste" and any other required hazard

information.

Container Integrity
Ensure all waste containers are in good

condition, properly sealed, and do not leak.

Regulatory Compliance

Adhere to all federal, state, and local regulations

for hazardous waste disposal. Consult your

institution's EHS department for specific

guidance.

Emergency Procedures

In case of a spill, follow the procedures outlined

in the FD-1080 SDS. Generally, this involves

containing the spill, cleaning the area with

appropriate absorbent materials, and disposing

of the cleanup materials as hazardous waste.

By following these procedures, researchers can ensure the safe and responsible disposal of

FD-1080, contributing to a secure laboratory environment and minimizing environmental

impact. Always prioritize safety and consult your institution's safety professionals for any

specific questions or concerns.

To cite this document: BenchChem. [Proper Disposal of FD-1080: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553411/docs#proper-disposal-of-fd-1080-a-guide-
for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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